Cas no 27461-33-2 (5-Acetamidoisoquinoline)

• Product Name: 5-Acetamidoisoquinoline
• CAS No: 27461-33-2
• MF: C₁₁H₁₀N₂O
• MW: 186.20990228653
• MDL: MFCD05981994
• CID: 856443
• PubChem ID: 3748198
• Update Time: 2025-09-28

5-Acetamidoisoquinoline Chemical and Physical Properties

Names and Identifiers

• N-(Isoquinolin-5-yl)acetamide
• 5-Acetamidoisoquinoline
• N-isoquinolin-5-ylacetamide
• 5-acetylaminoisoquinoline
• AC1MWF28
• ACMC-209gx9
• ANW-26203
• CTK4F9721
• N-(isoquinol-5-yl)acetamide
• N-[5]Isochinolyl-acetamid
• N-[5]isoquinolyl-acetamide
• N-isoquinolin-5-yl-acetamide
• SureCN4023574
• SCHEMBL4023574
• MFCD05981994
• FZICVXWYDXOFAW-UHFFFAOYSA-N
• CBA46133
• BS-23682
• DB-368211
• DTXSID70395879
• 27461-33-2
• AKOS006227737
• CS-0450423

• MDL： MFCD05981994
• Inchi： 1S/C11H10N2O/c1-8(14)13-11-4-2-3-9-7-12-6-5-10(9)11/h2-7H,1H3,(H,13,14)
• InChI Key： FZICVXWYDXOFAW-UHFFFAOYSA-N
• SMILES： O=C(C)NC1=CC=CC2C=NC=CC1=2

Computed Properties

• Exact Mass: 186.0794
• Monoisotopic Mass: 186.079312947g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 42Ų

Experimental Properties

• Density: 1.242±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 166 ºC
• Solubility: Slightly soluble (2 g/l) (25 º C),
• PSA: 41.99

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoquinolines and derivatives Isoquinolines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoquinolines and derivatives